Cerebral Vasodilation

Description

Cerebral vasodilation refers to the widening of blood vessels within the brain, leading to increased cerebral blood flow. This physiological response can occur due to various stimuli, including changes in carbon dioxide levels, metabolic demands, or certain pathological conditions such as migraines or increased intracranial pressure. While often a compensatory mechanism, excessive or uncontrolled vasodilation can sometimes contribute to neurological symptoms or exacerbate underlying conditions. Understanding its mechanisms is crucial for diagnosis and management.